2-{benzyl[4-(trifluoromethyl)benzyl]amino}ethanol

• IUPAC Name: 2-[benzyl-[[4-(trifluoromethyl)phenyl]methyl]amino]ethanol
• InChI: InChI=1S/C17H18F3NO/c18-17(19,20)16-8-6-15(7-9-16)13-21(10-11-22)12-14-4-2-1-3-5-14/h1-9,22H,10-13H2
• InChI Key: OKHJSYAOKCNNIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCO)CC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C17H18F3NO
• Molecular Weight: 309.33 g/mol

Description

2-{Benzyl[4-(trifluoromethyl)benzyl]amino}ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BTTAE and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2-{Benzyl[4-(trifluoromethyl)benzyl]amino}ethanol is not fully understood. However, it has been suggested that BTTAE inhibits protein-protein interactions by binding to the interface between two proteins, thereby preventing their interaction. This mechanism has been proposed based on the crystal structures of BTTAE bound to several proteins.
Biochemical and Physiological Effects:
2-{Benzyl[4-(trifluoromethyl)benzyl]amino}ethanol has been shown to have several biochemical and physiological effects. In vitro studies have shown that BTTAE inhibits the growth of cancer cells and induces apoptosis. Additionally, BTTAE has been shown to inhibit the activity of several enzymes, including acetylcholinesterase and carbonic anhydrase.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{Benzyl[4-(trifluoromethyl)benzyl]amino}ethanol in lab experiments include its high potency and selectivity for protein-protein interactions. Additionally, BTTAE has been shown to be stable under various conditions, making it a suitable candidate for use in biochemical assays. However, the limitations of using BTTAE include its relatively high cost and limited availability.

Future Directions

There are several future directions for the use of 2-{Benzyl[4-(trifluoromethyl)benzyl]amino}ethanol in scientific research. One potential application is the development of BTTAE-based drugs for the treatment of cancer and other diseases. Additionally, BTTAE could be used to study the effects of protein-protein interactions on cellular processes. Finally, the development of new synthesis methods for BTTAE could lead to increased availability and lower costs, making this compound more accessible for scientific research.
Conclusion:
In conclusion, 2-{Benzyl[4-(trifluoromethyl)benzyl]amino}ethanol is a promising compound for use in scientific research. Its high potency and selectivity for protein-protein interactions make it a valuable tool for drug discovery and biochemical assays. However, its high cost and limited availability are significant limitations. Further research on the synthesis, mechanism of action, and potential applications of BTTAE could lead to significant advancements in the fields of biochemistry and drug discovery.

Synthesis Methods

The synthesis of 2-{Benzyl[4-(trifluoromethyl)benzyl]amino}ethanol has been achieved through different methods, including the reaction of 2-aminoethanol with benzyl 4-(trifluoromethyl)benzyl ketone under various conditions. Another method involves the reaction of 2-aminoethanol with benzyl 4-(trifluoromethyl)benzyl chloride in the presence of a base. These methods have been optimized to yield high purity and high-quality BTTAE.

Scientific Research Applications

2-{Benzyl[4-(trifluoromethyl)benzyl]amino}ethanol has been used in various scientific research applications, including drug discovery, biophysics, and biochemistry. This compound has been found to be a potent inhibitor of protein-protein interactions, making it a promising candidate for drug discovery. Additionally, BTTAE has been used to study the effects of protein-ligand interactions and has been shown to interact with several proteins, including the estrogen receptor.